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Compound of Interest

Compound Name: 2-Chlorophenylglycine

Cat. No.: B1296332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Chlorophenylglycine, a key intermediate in the synthesis of pharmaceuticals,

notably the antiplatelet agent Clopidogrel.[1][2][3] This document is intended to serve as a

valuable resource for researchers, scientists, and drug development professionals by

presenting key data, detailed experimental protocols, and logical workflows to facilitate its

application in research and development.

Core Physicochemical Data
The physicochemical properties of 2-Chlorophenylglycine are fundamental to its handling,

formulation, and reactivity. The following tables summarize the key quantitative data available

for this compound. It is important to note that 2-Chlorophenylglycine can exist as a racemic

mixture (DL-form) or as individual enantiomers (D- and L-forms), which may influence its

physical properties.[2]
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Identifier Value Source

IUPAC Name
2-amino-2-(2-

chlorophenyl)acetic acid
[4][5][6]

Synonyms

DL-o-Chlorophenylglycine, DL-

alpha-Amino-2-

chlorophenylacetic acid

[2]

CAS Number
141196-64-7 (racemic), 88744-

36-9, 86169-24-6 (D-form)
[1][5][7]

Molecular Formula C₈H₈ClNO₂ [2][4][5]

Molecular Weight 185.61 g/mol [2][4][5]
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Property Value Notes Source

Melting Point 182.9 °C [5]

185.4-186.8 °C [3][8]

186 °C (decomposes) [9]

190-200 °C

(decomposes)
May vary [2]

197-199 °C [10]

218-220 °C

(decomposes)

For S-(+)-2-(2-Chloro

Phenyl)Glycine
[11]

Boiling Point
318.8 °C at 760

mmHg
[4]

Density 1.392 g/cm³ [4]

pKa 1.69 ± 0.10 Predicted [11]

LogP 1.54 Predicted [9]

Solubility

Slightly soluble in

water; soluble in dilute

aqueous acids and

alkalis.

Qualitative [2]

Role in Pharmaceutical Synthesis
2-Chlorophenylglycine is a critical chiral building block in the synthesis of several active

pharmaceutical ingredients (APIs).[2] Its most prominent role is in the production of

Clopidogrel, where the (S)-enantiomer is a key precursor. The following diagram illustrates a

simplified synthetic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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